Cas no 1368590-67-3 (3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid)

• Product Name: 3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid
• CAS No: 1368590-67-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD21987441
• CID: 4594054
• PubChem ID: 57645488
• Update Time: 2025-06-14

3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid

• MDL： MFCD21987441
• Inchi： 1S/C13H15NO2/c1-7(2)9-4-5-11-10(6-9)8(3)12(14-11)13(15)16/h4-7,14H,1-3H3,(H,15,16)
• InChI Key： IWRLQPQJYPDWKK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(C)C)C=C2)C(C)=C1C(O)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid

Comprehensive Overview of 3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid (CAS No. 1368590-67-3)

3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid (CAS No. 1368590-67-3) is a specialized organic compound belonging to the indole family, a class of heterocyclic structures widely studied for their diverse biological and chemical properties. This compound features a carboxylic acid functional group at the 2-position of the indole core, along with a methyl substituent at the 3-position and an isopropyl group at the 5-position. Its molecular formula is C₁₃H₁₅NO₂, and it has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for more complex molecules.

The indole scaffold is a privileged structure in medicinal chemistry, often associated with bioactive molecules. Researchers are increasingly exploring derivatives like 3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid for applications in drug discovery, particularly in targeting inflammatory pathways and neurological disorders. Recent studies highlight its relevance in the synthesis of small-molecule inhibitors, which are pivotal in modern therapeutics. The compound’s carboxylic acid moiety also makes it a versatile intermediate for further derivatization, such as amide formation or esterification.

In the context of green chemistry and sustainable synthesis, this compound aligns with the growing demand for eco-friendly intermediates. Its structural features allow for modifications that minimize waste and energy consumption, a key focus in contemporary organic synthesis. Additionally, the isopropyl group enhances lipophilicity, which is critical for improving drug bioavailability—a hot topic in pharmacokinetics.

From an analytical perspective, 3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for quality control in industrial and academic settings, ensuring reproducibility in research. The compound’s stability under various conditions is another area of interest, particularly for storage and transportation in the supply chain.

Beyond pharmaceuticals, this indole derivative has potential applications in material science, such as in the development of organic semiconductors or fluorescent probes. Its conjugated system and functional groups make it a candidate for optoelectronic materials, a field gaining traction with the rise of flexible electronics and renewable energy technologies.

Frequently asked questions about 3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid include its solubility profile (typically in polar organic solvents like DMSO or methanol), its synthetic routes (often via Fischer indole synthesis or cross-coupling reactions), and its compatibility with common reagents. These queries reflect the compound’s utility in multidisciplinary research.

In summary, 3-methyl-5-(propan-2-yl)-1H-indole-2-carboxylic acid (CAS No. 1368590-67-3) is a promising compound with broad applicability in drug development, green chemistry, and advanced materials. Its structural versatility and relevance to cutting-edge scientific trends ensure its continued importance in both academic and industrial laboratories.